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Executive Summary

Chromium(lll) phosphate is an inorganic compound that exists in several hydrated forms, with
the tetrahydrate, CrPQOa4-4H20, being a significant variant.[1] This guide provides a
comprehensive technical overview of chromium(lll) phosphate tetrahydrate, detailing its
chemical formula, molecular structure, physicochemical properties, and established synthesis
protocols. It serves as a critical resource for professionals in research and development,
offering insights into the compound's characterization, applications, and safe handling. The
content herein is grounded in authoritative scientific literature to ensure accuracy and reliability
for its intended expert audience.

Chemical Identity and Formula

Chromium(lll) phosphate tetrahydrate is an inorganic compound where chromium exhibits a
+3 oxidation state.[2] It is one of several hydrated forms of chromium(lll) phosphate, which also
include the anhydrous (CrPOa4) and hexahydrate (CrPOa4-6H20) versions.[3] Each form
possesses distinct physical properties, such as color, with the anhydrous form being green and
the hexahydrate appearing violet.[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b593264?utm_src=pdf-interest
https://www.funcmater.com/chromium-iii-phosphate-tetrahydrate-crpo4-4h2o-powder.html
https://www.benchchem.com/product/b593264?utm_src=pdf-body
https://www.benchchem.com/product/b593264?utm_src=pdf-body
https://brainly.com/question/1687465
https://en.wikipedia.org/wiki/Chromium(III)_phosphate
https://en.wikipedia.org/wiki/Chromium(III)_phosphate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

Chromium(lll) Phosphate

Chemical Name [4]
Tetrahydrate

Chemical Formula CrPO4-4H20 [1][5]

CAS Number 10101-59-4 [1]14][6]

Molar Mass 219.03 g/mol [5]
Chromic phosphate

Synonyms [7]
tetrahydrate

Molecular and Crystal Structure

The definitive crystal structure of the tetrahydrate is less commonly detailed in literature
compared to the anhydrous forms. However, the structure of anhydrous -CrPOa is known to
be orthorhombic, consisting of infinite chains of trans edge-sharing CrOe octahedra linked by
POa tetrahedra.[3][8] In the hydrated forms, it is understood that water molecules act as
ligands, coordinating with the chromium(lll) ion and participating in the crystal lattice's
hydrogen-bonding network. The central chromium(lll) ion is typically octahedrally coordinated
by oxygen atoms from both the phosphate anions and the water molecules.
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Caption: Workflow for the laboratory synthesis of CrPOa4-4H20.

Applications
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Chromium(lll) phosphate and its hydrates have a range of industrial and research applications
stemming from their chemical stability and physical properties.

e Anti-Corrosive Pigments: Paints and coatings containing chromium(lll) phosphate are used
to protect metal surfaces (such as zinc and aluminum alloys) from corrosion. [3][9]*
Catalysis: It serves as a catalyst in various chemical processes, including the alkylation of
aromatic hydrocarbons in the polymer industry. [3][4][10]* Polymer Manufacturing: Used as
an additive in the production of polymers. [1][10]* Vibration and Noise Dampening:
Formulations containing chromium(lll) phosphate-silicate are used as laminated structures in
motors to reduce vibration and noise. [3][11]

Safety and Handling

As with all chemical compounds, proper safety protocols must be observed when handling
chromium(lll) phosphate tetrahydrate.

» Hazard Identification: The compound is associated with warnings for being harmful if
swallowed and causing skin and eye irritation. [7]* Personal Protective Equipment (PPE):
Standard laboratory PPE, including safety glasses, gloves, and a lab coat, should be worn.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. [12]*
Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion

Chromium(lll) phosphate tetrahydrate (CrPO4-4H20) is a versatile inorganic compound with
significant applications in materials science, catalysis, and industrial manufacturing. A thorough
understanding of its chemical structure, properties, and synthesis is essential for its effective
and safe utilization in research and development. The protocols and data presented in this
guide offer a foundational resource for scientists and professionals working with this
compound, enabling them to leverage its properties while adhering to best practices in the
laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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